Cas no 195140-86-4 (6-Isopropoxynicotinonitrile)

• Product Name: 6-Isopropoxynicotinonitrile
• CAS No: 195140-86-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD09930873
• CID: 134563
• PubChem ID: 22939320
• Update Time: 2025-05-20

6-Isopropoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Isopropoxynicotinonitrile
• 3-Pyridinecarbonitrile,6-(1-methylethoxy)-
• 6-ISOPROPOXYPYRIDINE-3-CARBONITRILE
• 6-propan-2-yloxypyridine-3-carbonitrile
• 2-isopropoxy-5-cyanopyridine
• AG-E-42627
• AK136951
• CTK4E1701
• QC-6468
• SureCN2814424
• JOGPZXCZAZFDHV-UHFFFAOYSA-N
• EN001542
• ST2406502
• 6-(propan-2-yloxy)pyridine-3-carbonitrile
• Z2573
• 6-[(Propan-2-yl)oxy]pyridine-3-carbonitrile
• 3-P
• DTXSID10629120
• SB52371
• MFCD09930873
• A851523
• 195140-86-4
• FT-0651274
• DS-5626
• SCHEMBL2814424
• VHA14086
• AKOS000171542
• F31166
• CS-0035625

• MDL： MFCD09930873
• Inchi： 1S/C9H10N2O/c1-7(2)12-9-4-3-8(5-10)6-11-9/h3-4,6-7H,1-2H3
• InChI Key： JOGPZXCZAZFDHV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C(C)C

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 1.7

Experimental Properties

• PSA: 45.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Isopropoxynicotinonitrile

6-Isopropoxynicotinonitrile (CAS No. 195140-86-4): A Comprehensive Overview

6-Isopropoxynicotinonitrile, identified by the CAS registry number 195140-86-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of nitriles, is characterized by its structure featuring an isopropoxy group attached to the sixth position of a nicotinonitrile backbone. The compound's molecular formula is C₉H₁₃N₃O, and its molecular weight is approximately 177.2 g/mol.

The synthesis of 6-isopropoxynicotinonitrile has been explored through various methods, with recent studies focusing on optimizing reaction conditions to enhance yield and purity. One notable approach involves the nucleophilic substitution of a suitable precursor, such as 6-bromonicotinonitrile, with an isopropoxide ion in a polar aprotic solvent. This method has been shown to provide high yields under mild reaction conditions, making it a preferred route for industrial-scale production.

In terms of applications, 6-isopropoxynicotinonitrile has demonstrated potential in the pharmaceutical industry as a building block for more complex molecules. Its nitrile group can be readily converted into other functional groups, such as amides or amines, through well-established chemical transformations. Recent research has highlighted its utility in the synthesis of bioactive compounds, including those with anti-inflammatory and antioxidant properties.

The compound's physical properties also make it suitable for use in agrochemicals and specialty chemicals. For instance, its ability to act as a precursor for herbicides and insecticides has been explored in several studies. Additionally, the compound's stability under various environmental conditions suggests its potential for use in formulations requiring long-term shelf life.

From a toxicological perspective, recent studies have evaluated the safety profile of 6-isopropoxynicotinonitrile. These studies indicate that the compound exhibits low acute toxicity when administered orally or dermally. However, further research is needed to fully understand its chronic toxicity and potential effects on aquatic ecosystems.

In conclusion, 6-isopropoxynicotinonitrile (CAS No. 195140-86-4) is a versatile compound with promising applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for chemists and researchers seeking to develop novel compounds with enhanced functionality. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative chemical products.